Cas no 1368382-45-9 (1-(1-methyl-3-nitro-1H-pyrazol-5-yl)ethanone)

1-(1-Methyl-3-nitro-1H-pyrazol-5-yl)ethanone is a nitro-substituted pyrazole derivative with applications in pharmaceutical and agrochemical research. Its structure features a methyl group at the 1-position and a nitro group at the 3-position of the pyrazole ring, enhancing its reactivity and potential as an intermediate in heterocyclic synthesis. The compound’s ketone functionality at the 5-position allows for further derivatization, making it valuable for constructing complex molecular frameworks. Its stability under standard conditions and well-defined reactivity profile contribute to its utility in medicinal chemistry, particularly in the development of bioactive molecules. The compound is typically handled under controlled conditions due to its nitro group, which may influence energetic properties.

1-(1-methyl-3-nitro-1H-pyrazol-5-yl)ethanone structure

1368382-45-9 structure

Product Name:1-(1-methyl-3-nitro-1H-pyrazol-5-yl)ethanone

CAS No:1368382-45-9

MF:C₆H₇N₃O₃

MW:169.138080835342

CID:5054078

PubChem ID:75355603

Update Time:2025-05-22

1-(1-methyl-3-nitro-1H-pyrazol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(1-methyl-3-nitro-1H-pyrazol-5-yl)ethan-1-one
- NE44346
- 1-(2-methyl-5-nitropyrazol-3-yl)ethanone
- 1-(1-Methyl-3-nitro-1H-pyrazol-5-yl)ethanone
- Z1742055077
- 1-(1-methyl-3-nitro-1H-pyrazol-5-yl)ethanone
- Inchi： 1S/C6H7N3O3/c1-4(10)5-3-6(9(11)12)7-8(5)2/h3H,1-2H3
- InChI Key： HYOCXDWDAGEALZ-UHFFFAOYSA-N
- SMILES： O=C(C)C1=CC([N+](=O)[O-])=NN1C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 213
XLogP3: 0.4
Topological Polar Surface Area: 80.7

1-(1-methyl-3-nitro-1H-pyrazol-5-yl)ethanone Pricemore >>

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Enamine	EN300-155034-0.05g	1-(1-methyl-3-nitro-1H-pyrazol-5-yl)ethan-1-one	1368382-45-9	95%	0.05g	$513.0	2023-05-01
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